Cas no 400720-48-1 (3-PYRIDINECARBOXIMIDAMIDE, 6-(AMINOMETHYL)-N-HYDROXY-)

• Product Name: 3-PYRIDINECARBOXIMIDAMIDE, 6-(AMINOMETHYL)-N-HYDROXY-
• CAS No: 400720-48-1
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 3299264
• PubChem ID: 73754199
• Update Time: 2025-04-21

3-PYRIDINECARBOXIMIDAMIDE, 6-(AMINOMETHYL)-N-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXIMIDAMIDE, 6-(AMINOMETHYL)-N-HYDROXY-
• 400720-48-1
• YFOWHMGUVCWGLU-UHFFFAOYSA-N
• 3-hydroxyamidino-6-aminomethylpyridine
• 6-(Aminomethyl)-N-hydroxy-3-pyridinecarboximidamide
• DB-140233

• Inchi： 1S/C7H10N4O/c8-3-6-2-1-5(4-10-6)7(9)11-12/h1-2,4,12H,3,8H2,(H2,9,11)
• InChI Key： YFOWHMGUVCWGLU-UHFFFAOYSA-N
• SMILES： ON=C(C1=CN=C(C=C1)CN)N

Computed Properties

• Exact Mass: 166.08546096Da
• Monoisotopic Mass: 166.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 97.5Ų